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Compound of Interest

Compound Name: XL 188
Cat. No.: B10819875
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for the
potent and selective USP7 inhibitor, XL188. Procedural guidance and experimental protocols
are included to ensure safe and effective use in a laboratory setting.

Product Identification and Properties

Property Value

Product Name XL188

CAS Number 2305045-76-3

Molecular Formula C32H42N6Oa4

Molecular Weight 574.71 g/mol

Appearance Solid powder

Primary Target Ubiquitin-Specific Protease 7 (USP7)

Hazard Identification and Safety Precautions
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According to the Safety Data Sheet (SDS), XL188 is not classified as a hazardous substance

or mixture. However, as a standard laboratory practice, it is essential to handle all chemicals
with caution.

Personal Protective Equipment (PPE):

Equipment Specification

Eye Protection Safety glasses with side shields or goggles.

i Compatible chemical-resistant gloves (e.g.,
Hand Protection

nitrile).

Body Protection Laboratory coat.

General Handling Precautions:

Avoid inhalation of dust. Handle in a well-ventilated area, preferably in a chemical fume
hood.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Seek medical attention

if irritation persists.

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Wash out mouth with water. Do not induce
Ingestion vomiting unless directed to do so by medical

personnel. Seek medical attention.

: | Stabili

Condition Recommendation

Store at -20°C for long-term storage (months to

years) and at 4°C for short-term storage (days

Solid Powder . _ _
to weeks). Keep container tightly closed in a dry
and well-ventilated place. Protect from light.
Store stock solutions at -20°C for up to 1 month
Stock Solution or at -80°C for up to 6 months.[1] Avoid

repeated freeze-thaw cycles.

Disposal Plan

As XL188 is not classified as a hazardous chemical, disposal should follow standard laboratory
procedures for non-hazardous waste.

Step-by-Step Disposal Guidance:

e Unused Solid XL188:
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o If the amount is small, it can be disposed of in the regular laboratory solid waste provided
it is not contaminated with any hazardous materials.

o For larger quantities, consult your institution's environmental health and safety (EHS)
office for specific guidelines.

e Solutions of XL188:

o Agueous solutions of XL188, if not mixed with hazardous solvents, can typically be
disposed of down the drain with copious amounts of water. However, always check with
your local EHS guidelines for permissible sewer disposal.

o Solutions of XL188 in organic solvents (e.g., DMSO) should be collected in a designated
non-halogenated organic waste container for proper disposal by your institution's EHS
department.

e Contaminated Labware:

o Disposable labware (e.g., pipette tips, tubes) contaminated with XL188 can be placed in
the regular laboratory trash, provided they are not contaminated with other hazardous
materials.

o Empty containers of XL188 should be rinsed with an appropriate solvent (e.g., ethanol or
water), and the rinsate collected as chemical waste. The rinsed, empty container can then
be disposed of in the regular trash.

Experimental Protocols and Data
Mechanism of Action

XL188 is a potent and selective, non-covalent inhibitor of Ubiquitin-Specific Protease 7 (USP7).
[1] USP7 is a deubiquitinating enzyme that stabilizes several key proteins, including HDM2
(also known as MDM2). HDM2 is an E3 ubiquitin ligase that targets the tumor suppressor
protein p53 for proteasomal degradation. By inhibiting USP7, XL188 leads to the destabilization
and degradation of HDM2. This, in turn, results in the accumulation and stabilization of p53,
leading to an increase in its downstream target, p21, which promotes cell cycle arrest and
apoptosis in cancer cells.[1][2]
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Quantitative Data

In Vitro Potency of XL188:

Target Assay Condition ICs0 (M)
USP7 Full-length enzyme 920
USP7 Catalytic domain 193
Cellular Activity of XL188 in MCF7 Cells:
Treatment Duration Effect
Promotes loss of HDM2 and
1-20 puM XL188 16 hours increases levels of p53 and

p21.[1][2]

Experimental Workflow: Preparation of XL188 for Cell

Culture Experiments

This protocol provides a general guideline for preparing and using XL188 in a typical cell

culture experiment.

1. Preparation of Stock Solution (e.g., 10 mM in DMSO):

o Materials:

o XL188 solid powder

[e]

Dimethyl sulfoxide (DMSO), sterile

o

Sterile microcentrifuge tubes

Vortex mixer

[¢]

[¢]

Calibrated pipettes

© 2026 BenchChem. All rights reserved.

5/9

Tech Support


https://www.medchemexpress.com/xl-188.html
https://www.researchgate.net/figure/The-USP7-inhibitor-XL188-promotes-loss-of-HDM2-and-accumulation-of-p53-and-p21_fig4_320515814
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Procedure:

o Calculate the mass of XL188 needed to prepare the desired volume and concentration of
the stock solution. For example, to make 1 mL of a 10 mM stock solution of XL188 (MW =
574.71 g/mol ), you would need 0.0057471 g or 5.75 mg of XL188.

o Weigh the calculated amount of XL188 powder in a sterile microcentrifuge tube.
o Add the calculated volume of sterile DMSO to the tube.
o Vortex the solution until the XL188 is completely dissolved.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C.
2. Treatment of Cells with XL188:
o Materials:

o Cultured cells (e.g., MCF7)

[¢]

Complete cell culture medium

[e]

XL188 stock solution (e.g., 10 mM in DMSO)

o

Sterile microcentrifuge tubes

[¢]

Calibrated pipettes
e Procedure:

o The day before treatment, seed the cells in appropriate culture vessels (e.g., 6-well plates)
to allow them to attach and reach the desired confluency.

o On the day of treatment, prepare serial dilutions of the XL188 stock solution in complete
cell culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 20 uM).
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» Important: The final concentration of DMSO in the culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced toxicity. Prepare a vehicle control with the
same final concentration of DMSO as the highest concentration of XL188 used.

o Remove the existing medium from the cells and replace it with the medium containing the
different concentrations of XL188 or the vehicle control.

o Incubate the cells for the desired period (e.g., 16 hours).[1][2]

o After incubation, the cells can be harvested for downstream analysis (e.g., Western
blotting for p53, p21, and HDM2 levels).

Signaling Pathway Diagram

With X1.188 Treatment

053 Activates p21 > (of=]]] Cy?gILe Arrest
Apoptosis
—
Inhibits No Deubiquitination Degradation
XL188 ] o A Y A ettt
HDM2

Normal Cellular State

Deubiquitinates Ubiquitinates ———
.USP? (Stabilizes) 3 [ HDM2 } (Targets for Degradation) > ps3 _____ Degradation Eroenaone

Click to download full resolution via product page

Caption: Mechanism of action of XL188.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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